Cas no 105326-60-1 (2-(3-pyridinylmethoxy)Benzenamine)

2-(3-Pyridinylmethoxy)Benzenamine is a versatile organic compound featuring a pyridine and benzenamine moiety linked by a methoxy bridge. Its molecular structure, characterized by the presence of both aromatic nitrogen and amine functional groups, makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound's reactivity allows for further functionalization, enabling the development of derivatives with tailored properties. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial applications. This compound is particularly useful in the synthesis of heterocyclic compounds, where its dual functionality can facilitate the construction of complex molecular architectures.

2-(3-pyridinylmethoxy)Benzenamine structure

105326-60-1 structure

Product Name:2-(3-pyridinylmethoxy)Benzenamine

CAS No:105326-60-1

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:2112072

PubChem ID:8027171

Update Time:2025-06-07

2-(3-pyridinylmethoxy)Benzenamine Chemical and Physical Properties

Names and Identifiers

- 2-(3-pyridinylmethoxy)Benzenamine
- AB01331499-02
- 105326-60-1
- DA-28382
- EN300-61068
- CS-0269690
- NISBBHHUQZRGQA-UHFFFAOYSA-N
- NCGC00338234-01
- AKOS000129320
- Q27456828
- SCHEMBL1028598
- 2-(pyridin-3-ylmethoxy)aniline
- Z234895471
- 3ftz
- CHEMBL566838
- HR-0361
- STK689785
- 2-(pyridin-3-ylmethoxy)phenylamine
- BDBM50303655
- 2-[(pyridin-3-yl)methoxy]aniline
- Inchi： 1S/C12H12N2O/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8H,9,13H2
- InChI Key： NISBBHHUQZRGQA-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N)CC1C=NC=CC=1

Computed Properties

Exact Mass: 200.094963011Da
Monoisotopic Mass: 200.094963011Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 48.1Å²

2-(3-pyridinylmethoxy)Benzenamine Pricemore >>

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Enamine	EN300-61068-0.05g	2-[(pyridin-3-yl)methoxy]aniline	105326-60-1		0.05g	$145.0	2023-02-13
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1PlusChem	1P00JAV7-50mg	2-(3-Pyridinylmethoxy)phenylamine dihydrochloride	105326-60-1	90%	50mg	$234.00	2023-12-26
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